Cas no 1021061-88-0 (N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide)

• Product Name: N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide
• CAS No: 1021061-88-0
• MF: C₁₉H₁₈N₄O₄S₂
• MW: 430.500621318817
• CID: 5954435
• PubChem ID: 42139452
• Update Time: 2025-06-14

N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide
• VU0637736-1
• 1021061-88-0
• F5225-0681
• N-(6-((2-((2,5-dimethoxyphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide
• AKOS024501016
• N-[6-[2-(2,5-dimethoxyanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide

• Inchi： 1S/C19H18N4O4S2/c1-26-12-5-6-14(27-2)13(10-12)20-17(24)11-29-18-8-7-16(22-23-18)21-19(25)15-4-3-9-28-15/h3-10H,11H2,1-2H3,(H,20,24)(H,21,22,25)
• InChI Key： JAGKXEFXIHNCJT-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C1=CC=CS1)=O)CC(NC1C=C(C=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 430.07694742g/mol
• Monoisotopic Mass: 430.07694742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 156Ų

Additional information on N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide

Comprehensive Analysis of N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide (CAS No. 1021061-88-0)

The compound N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide, identified by its CAS No. 1021061-88-0, is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex structure, featuring a pyridazine core linked to a thiophene moiety via a carboxamide bridge, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its unique sulfanyl and carbamoyl functional groups.

In recent years, the scientific community has been actively exploring the therapeutic potential of pyridazine-based compounds, which are known for their diverse pharmacological activities. The incorporation of a thiophene ring in N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide enhances its binding affinity to certain protein targets, making it a subject of interest in the development of novel enzyme inhibitors. This aligns with the growing demand for targeted therapies in conditions such as chronic inflammation and metabolic disorders, topics frequently searched by users in academic and pharmaceutical circles.

The CAS No. 1021061-88-0 compound also stands out due to its 2,5-dimethoxyphenyl substituent, which contributes to its lipophilicity and membrane permeability. These properties are critical for optimizing drug bioavailability, a key concern in modern pharmacology. Discussions around "bioavailability enhancement" and "drug-likeness" are trending in AI-driven research platforms, reflecting the industry's focus on improving therapeutic efficacy. The sulfanyl linker in this molecule further offers versatility for structural modifications, enabling the synthesis of derivatives with tailored pharmacokinetic profiles.

From a synthetic chemistry perspective, the preparation of N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide involves multi-step organic reactions, including carbamoylation and thioether formation. These methodologies are frequently searched by chemists seeking efficient routes to heterocyclic compounds. The compound's stability under physiological conditions is another area of investigation, as it impacts its suitability for in vivo studies. Such details are often queried in databases like SciFinder and Reaxys, highlighting the need for comprehensive data on CAS No. 1021061-88-0.

Beyond its chemical attributes, the compound's potential applications in precision medicine are a hot topic. With the rise of personalized healthcare, researchers are examining how pyridazine-thiophene hybrids like this one can be engineered to interact with specific genetic markers. This aligns with frequent user searches on "small molecule inhibitors" and "targeted drug design," underscoring the relevance of N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide in contemporary research.

In conclusion, N-[6-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]thiophene-2-carboxamide (CAS No. 1021061-88-0) represents a compelling area of study at the intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic utility, positions it as a valuable subject for future research. As the scientific community continues to explore its properties, this compound may pave the way for innovations in drug development and molecular design.